Cas no 2411315-65-4 (N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide)

• Product Name: N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide
• CAS No: 2411315-65-4
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 6078071
• PubChem ID: 146106927
• Update Time: 2025-05-21

N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide
• 2411315-65-4
• EN300-26588992
• N-[1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropyl]but-2-ynamide
• Z2965013708

• Inchi： 1S/C15H15NO3/c1-2-3-14(17)16-15(6-7-15)11-4-5-12-13(10-11)19-9-8-18-12/h4-5,10H,6-9H2,1H3,(H,16,17)
• InChI Key： HDKXZUVOSKGUPM-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1(CC1)NC(C#CC)=O

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide

N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide (CAS No. 2411315-65-4): A Comprehensive Overview

N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide (CAS No. 2411315-65-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique cyclopropylbut-2-ynamide moiety and benzodioxin ring structure, is being explored for its potential applications in various therapeutic areas. Its molecular structure combines a dihydrobenzodioxin core with a cyclopropylbutynamide side chain, making it a promising candidate for further research.

The compound's CAS number 2411315-65-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings. Researchers are particularly interested in the N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide due to its potential role in modulating biological pathways. The benzodioxin moiety is known for its presence in various pharmacologically active molecules, which enhances the compound's appeal in drug development.

One of the key areas of interest for N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide is its potential application in central nervous system (CNS) disorders. The dihydrobenzodioxin scaffold is often associated with compounds that exhibit neuroprotective or neuromodulatory effects. This has led to speculation that CAS 2411315-65-4 could be a valuable tool in the study of neurodegenerative diseases, such as Alzheimer's or Parkinson's, though further research is needed to confirm these possibilities.

In addition to its potential CNS applications, N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide is also being investigated for its role in anti-inflammatory and anticancer research. The cyclopropylbutynamide group may contribute to interactions with specific protein targets, making it a candidate for novel therapeutic agents. Researchers are particularly keen on understanding how the compound's structure-activity relationship (SAR) can be optimized for enhanced efficacy.

The synthesis of N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide involves multi-step organic reactions, often starting with the construction of the benzodioxin core followed by the introduction of the cyclopropylbutynamide side chain. The process requires careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound and verify its structural integrity.

From a market perspective, CAS 2411315-65-4 is part of a growing trend toward the development of small-molecule therapeutics with novel mechanisms of action. Pharmaceutical companies and academic institutions are increasingly interested in compounds like N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide due to their potential to address unmet medical needs. The compound's unique structure positions it as a valuable asset in the competitive landscape of drug discovery.

For researchers and industry professionals, understanding the physicochemical properties of N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide is crucial. Parameters such as solubility, stability, and bioavailability play a significant role in determining its suitability for further development. Computational modeling and in vitro studies are often used to predict these properties and guide experimental work.

In summary, N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylbut-2-ynamide (CAS No. 2411315-65-4) represents an exciting area of research in modern chemistry and pharmacology. Its distinctive benzodioxin-cyclopropylbutynamide hybrid structure offers numerous possibilities for therapeutic innovation. As scientific interest in this compound grows, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.